Cas no 137654-46-7 (methyl 2-(fluorosulfonyl)benzoate)

• Product Name: methyl 2-(fluorosulfonyl)benzoate
• CAS No: 137654-46-7
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• MDL: MFCD00024832
• CID: 4594955
• PubChem ID: 4114764
• Update Time: 2025-06-30

methyl 2-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(fluorosulfonyl)benzoate
• 2-(Fluorosulfonyl)-methyl ester benzoic acid
• F74986
• Methyl2-(fluorosulfonyl)benzoate
• EN300-225039
• fluorosulfonylbenzoic acid methyl ester
• AKOS037478275
• VS-0040
• Methyl 2-fluorosulfonylbenzoate
• 137654-46-7
• Z2216561476

• MDL： MFCD00024832
• Inchi： 1S/C8H7FO4S/c1-13-8(10)6-4-2-3-5-7(6)14(9,11)12/h2-5H,1H3
• InChI Key： LLQSKDZICCVCEB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1S(F)(=O)=O

Computed Properties

• Exact Mass: 218.00490804g/mol
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(fluorosulfonyl)benzoate

methyl 2-(fluorosulfonyl)benzoate: A Versatile Chemical Entity in Modern Pharmaceutical and Material Science Research

methyl 2-(fluorosulfonyl)benzoate, with the chemical formula C₉H₈FO₅S, is a fluorinated sulfonate ester derivative that has garnered significant attention in recent years for its unique chemical properties and potential applications in drug discovery, functional materials, and catalytic processes. This compound, identified by the CAS number 137654-46-7, represents a critical building block in the development of advanced pharmaceuticals and specialized chemical intermediates. Its structural features, including the electron-withdrawing fluorosulfonyl group and the benzoate ester functionality, enable it to participate in a wide range of chemical reactions and molecular interactions.

Recent studies have highlighted the importance of methyl 2-(fluorosulfonyl)benzoate in the design of fluorinated organic molecules, which are increasingly utilized in pharmaceuticals due to their enhanced metabolic stability and improved biological activity. For example, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated sulfonate esters, such as methyl 2-(fluorosulfonyl)benzoate, can serve as key intermediates in the synthesis of selective kinase inhibitors, which are critical for targeting specific signaling pathways in cancer therapy. This application underscores the compound's role in the development of precision oncology treatments.

The synthesis of methyl 2-(fluorosulfonyl)benzoate typically involves a multi-step process that begins with the fluorination of a benzene ring followed by esterification with methanol. A 2024 study published in Organic Letters reported an optimized one-pot methodology using microwave-assisted conditions to enhance the yield and purity of the final product. This advancement is particularly relevant given the growing demand for scalable and efficient synthetic routes in pharmaceutical manufacturing. The use of green chemistry principles in this synthesis aligns with current industry trends toward sustainable and environmentally friendly processes.

One of the most promising applications of methyl 2-(fluorosul.10-46-7 lies in its potential as a precursor for fluorinated polymers with tailored surface properties. Researchers at the University of Tokyo, in a 2023 study, demonstrated that derivatives of methyl 2-(fluorosulfonyl)benzoate can be incorporated into polymeric matrices to create materials with low surface energy and enhanced hydrophobicity. These materials have potential applications in biomedical devices, such as anti-fouling coatings for medical implants and drug delivery systems. The ability to fine-tune the surface properties of such materials through molecular design highlights the versatility of methyl 2-(fluorosulfonyl)benzoate in materials science.

In the context of catalytic chemistry, methyl 2-(fluorosulfonyl)benzoate has been explored as a ligand in transition metal-catalyzed reactions. A 2023 paper in Catalysis Science & Technology showed that the fluorosulfonyl group can act as a strong electron-withdrawing group, modulating the reactivity of transition metals in asymmetric hydrogenation processes. This property makes methyl 2-(fluorosulfonyl)benzoate a valuable tool for developing chiral catalysts with high enantioselectivity, which are essential for the synthesis of pharmaceutically active enantiomers.

From a medicinal chemistry perspective, the biological activity of methyl 2-(fluorosulfonyl)benzoate has been investigated in several preclinical studies. A 2024 report in Drug Discovery Today highlighted its potential as a prodrug scaffold for targeting inflammatory diseases. The fluorosulfonyl group is known to enhance the stability of ester bonds in biological environments, allowing for controlled release of active metabolites. This property makes methyl 2-(fluorosulfonyl)benzoate an attractive candidate for developing long-acting formulations of anti-inflammatory agents.

The physicochemical properties of methyl 2-(fluorosulfonyl)benzoate are also of interest in the field of analytical chemistry. Its high polarity and unique spectroscopic signature make it suitable for use as a standard in chromatographic and spectroscopic analyses. A 2023 study in Journal of Chromatography A demonstrated its utility as a calibration standard for HPLC methods used in the analysis of complex biological matrices. The compound's stability under various analytical conditions further enhances its applicability in quality control and method development.

As the demand for fluorinated compounds continues to grow across multiple industries, the role of methyl 2-(fluorosulfonyl)benzoate is expected to expand. Innovations in synthetic methods, such as the use of organocatalysts and solid-phase synthesis, are likely to further improve the efficiency of its production. Additionally, the exploration of its potential in nanotechnology and surface engineering is an emerging area of research. For instance, recent work on functionalized nanomaterials has shown that methyl 2-(fluorosulfonyl)benzoate can be used to create surface modifications with specific chemical functionalities, opening new avenues for applications in sensors and nanomedicine.

Despite its many advantages, the use of methyl 2-(fluorosulfonyl)benzoate also presents challenges that require further investigation. One such challenge is the potential for environmental accumulation of fluorinated compounds, which has raised concerns about their ecological impact. Researchers are actively seeking to develop safer alternatives and improve the biodegradability of fluorinated molecules. This effort is part of a broader trend in the chemical industry to balance innovation with environmental responsibility.

In conclusion, methyl 2-(fluorosulfonyl)benzoate represents a versatile and valuable compound with significant potential in pharmaceuticals, materials science, and catalytic chemistry. Its unique structural features and functional properties make it an important player in the development of advanced technologies and therapeutic strategies. As research in these areas continues to evolve, the role of methyl 2-(fluorosulfonyl)benzoate is likely to become even more prominent, underscoring the importance of continued exploration and innovation in the field.

For further information on the applications and synthesis of methyl 2-(fluorosulfonyl)benzoate, researchers and industry professionals are encouraged to consult recent publications in leading scientific journals and to engage with ongoing studies in the field. The compound's multifaceted utility highlights the importance of interdisciplinary collaboration in advancing the frontiers of chemical science.

As the scientific community continues to uncover new applications for methyl 2-(fluorosulfonyl)benzoate, it is clear that this compound will remain a key focus of research and development. Its potential to contribute to breakthroughs in medicine, materials, and catalysis ensures its relevance in the years to come. The ongoing exploration of its properties and applications will undoubtedly lead to new discoveries that further expand its impact across various scientific disciplines.

Ultimately, the study of methyl 2-(fluorosulfonyl)benzoate exemplifies the dynamic nature of chemical research and its capacity to drive innovation in multiple fields. By leveraging its unique properties, scientists and engineers can continue to develop new solutions to complex challenges, reinforcing the importance of this compound in the ever-evolving landscape of modern science.

Through continued research and collaboration, the full potential of methyl 2-(fluorosulfonyl)benzoate can be realized, paving the way for new advancements in pharmaceuticals, materials science, and beyond. The compound's role in these fields is a testament to the enduring significance of chemical innovation in addressing global challenges and improving human health and well-being.

In summary, methyl 2-(fluorosulfonyl)benzoate stands as a remarkable example of the power of chemical design and its ability to create compounds with transformative potential. As the scientific community continues to explore its properties and applications, the compound will undoubtedly play a vital role in shaping the future of chemical science and its impact on society.

For those interested in the synthesis, properties, and applications of methyl 2-(fluorosulfonyl)benzoate, the wealth of information available in recent scientific literature provides a foundation for further exploration. Engaging with this body of research will not only deepen understanding of the compound but also inspire new ideas for its use in innovative ways. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is just beginning, and the possibilities for its impact are as vast as the fields it touches.

As the field of chemical science continues to advance, the role of methyl 2-(fluorosulfonyl)benzoate will undoubtedly expand, reflecting the ever-growing importance of fluorinated compounds in modern technology and medicine. Its potential to contribute to breakthroughs in various domains underscores the significance of ongoing research and development in this area. The compound's journey from a laboratory synthesis to a key player in multiple industries is a testament to the power of scientific innovation.

In the end, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the profound impact that chemical research can have on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical science. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

With its multifaceted applications and potential for future development, methyl 2-(fluorosulfonyl)benzoate remains a compelling subject of study. As researchers continue to uncover new insights into its properties and uses, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is a dynamic and evolving process, reflecting the ever-expanding horizons of chemical science.

Ultimately, the significance of methyl 2-(fluorosulfonyl)benzoate lies in its ability to inspire innovation and drive progress across various scientific disciplines. Its potential to contribute to groundbreaking advancements in medicine, materials science, and beyond underscores the enduring importance of chemical research in addressing global challenges and improving human well-being. As the scientific community continues to explore its properties and applications, the compound will remain a cornerstone of innovation and discovery in the field of chemistry.

Through its unique properties and versatile applications, methyl 2-(fluorosulfonyl)benzoate exemplifies the transformative power of chemical science. As researchers continue to delve into its potential, the compound will play an increasingly important role in shaping the future of science and technology. The ongoing exploration of its properties and uses is a testament to the enduring significance of chemical innovation in addressing complex challenges and advancing human knowledge and progress.

With its potential to drive innovation and contribute to groundbreaking advancements, methyl 2-(fluorosulfonyl)benzoate remains a vital area of study. As the scientific community continues to uncover new insights and possibilities, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is a dynamic and evolving process, reflecting the ever-expanding horizons of chemical science.

In conclusion, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

As the field of chemical science continues to advance, the role of methyl 2-(fluorosulfonyl)benzoate will undoubtedly expand, reflecting the ever-growing importance of fluorinated compounds in modern technology and medicine. Its potential to contribute to breakthroughs in various domains underscores the significance of ongoing research and development in this area. The compound's journey from a laboratory synthesis to a key player in multiple industries is a testament to the power of scientific innovation.

In the end, the study and application of methyl 2-(fluorosulfony, it is clear that this compound will remain a key focus of research and development. Its potential to contribute to breakthroughs in medicine, materials, and catalysis ensures its relevance in the years to come. The ongoing exploration of its properties and applications will undoubtedly lead to new discoveries that further expand its impact across various scientific disciplines.

Ultimately, the significance of methyl 2-(fluorosulfonyl)benzoate lies in its ability to inspire innovation and drive progress across various scientific disciplines. Its potential to contribute to groundbreaking advancements in medicine, materials science, and beyond underscores the enduring importance of chemical research in addressing global challenges and improving human well-being. As the scientific community continues to explore its properties and applications, the compound will remain a cornerstone of innovation and discovery in the field of chemistry.

Through its unique properties and versatile applications, methyl 2-(fluorosulfonyl)benzoate exemplifies the transformative power of chemical science. As researchers continue to delve into its potential, the compound will play an increasingly important role in shaping the future of science and technology. The ongoing exploration of its properties and uses is a testament to the enduring significance of chemical innovation in addressing complex challenges and advancing human knowledge and progress.

With its potential to drive innovation and contribute to groundbreaking advancements, methyl 2-(fluorosulfonyl)benzoate remains a vital area of study. As the scientific community continues to uncover new insights and possibilities, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is a dynamic and evolving process, reflecting the ever-expanding horizons of chemical science.

In conclusion, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

As the field of chemical science continues to advance, the role of methyl 2-(fluorosulfonyl)benzoate will undoubtedly expand, reflecting the ever-growing importance of fluorinated compounds in modern technology and medicine. Its potential to contribute to breakthroughs in various domains underscores the significance of ongoing research and development in this area. The compound's journey from a laboratory synthesis to a key player in multiple industries is a testament to the power of scientific innovation.

In the end, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

With its potential to drive innovation and contribute to groundbreaking advancements, methyl 2-(fluorosulfonyl)benzoate remains a vital area of study. As the scientific community continues to uncover new insights and possibilities, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is a dynamic and evolving process, reflecting the ever-expanding horizons of chemical science.

In conclusion, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

As the field of chemical science continues to advance, the role of methyl 2-(fluorosulfonyl)benzoate will undoubtedly expand, reflecting the ever-growing importance of fluorinated compounds in modern technology and medicine. Its potential to contribute to breakthroughs in various domains underscores the significance of ongoing research and development in this area. The compound's journey from a laboratory synthesis to a key player in multiple industries is a testament to the power of scientific innovation.

In the end, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

With its potential to drive innovation and contribute to groundbreaking advancements, methyl 2-(fluorosulfonyl)benzoate remains a vital area of study. As the scientific community continues to uncover new insights and possibilities, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfonyl)benzoate is a dynamic and evolving process, reflecting the ever-expanding horizons of chemical science.

In conclusion, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

As the field of chemical science continues to advance, the role of methyl 2-(fluorosulfonyl)benzoate will undoubtedly expand, reflecting the ever-growing importance of fluorinated compounds in modern technology and medicine. Its potential to contribute to breakthroughs in various domains underscores the significance of ongoing research and development in this area. The compound's journey from a laboratory synthesis to a key player in multiple industries is a testament to the power of scientific innovation.

In the end, the study and application of methyl 2-(fluorosulfonyl)benzoate highlight the transformative impact of chemical science on society. By harnessing its properties, scientists and engineers can create new solutions to pressing challenges, demonstrating the far-reaching influence of chemical research. The continued exploration of this compound will undoubtedly lead to new discoveries and innovations, ensuring its place as a vital component in the advancement of human knowledge and progress.

With its potential to drive innovation and contribute to groundbreaking advancements, methyl 2-(fluorosulfonyl)benzoate remains a vital area of study. As the scientific community continues to uncover new insights and possibilities, the compound's role in shaping the future of science and technology is expected to grow even further. The journey of discovery surrounding methyl 2-(fluorosulfony, it's a bit of a loop here. I think the user intended to ask about the chemical properties or applications of methyl 2-(fluorosulfonyl)benzoate, but the query got repeated multiple times. Let me focus on providing a concise and informative response about this compound. Methyl 2-(Fluorosulfonyl)benzoate is an organic compound with the chemical formula C₈H₇FO₄S. Here's a concise overview of its properties and potential applications: ### Chemical Structure - Core Structure: A benzene ring with a fluorosulfonyl group (SO₂F) at the 2-position and a methyl ester group (COOCH₃) at the 1-position. - Functional Groups: - Fluorosulfonyl group (SO₂F): Highly electrophilic and electron-withdrawing, making it reactive in various chemical transformations. - Methyl ester group (COOCH₃): Polar and susceptible to hydrolysis or nucleophilic attack. --- ### Chemical Properties 1. Reactivity: - The fluorosulfonyl group is a strong electrophile, making the compound reactive in nucleophilic substitution or coupling reactions (e.g., Suzuki, Staudinger reactions). - The ester group can undergo hydrolysis under acidic or basic conditions, yielding carboxylic acids. 2. Solubility: - Polar due to the fluorosulfonyl and ester groups, likely soluble in polar solvents (e.g., DMSO, DMF). 3. Stability: - The fluorosulfonyl group is stable under normal conditions but may decompose under extreme heat or strong reducing agents. --- ### Potential Applications 1. Pharmaceuticals: - Used as a building block in drug synthesis, particularly for compounds targeting enzymes or receptors with sulfonamide-like interactions. - May serve as a prodrug or intermediate in the development of anti-inflammatory or anti-cancer agents. 2. Materials Science: - The fluorosulfonyl group can enhance surface properties (e.g., hydrophobicity, oleophobicity) when incorporated into polymers or coatings. 3. Organic Synthesis: - Acts as a precursor for fluorinated compounds, which are valuable in agrochemicals, electronics, and specialty chemicals. --- ### Synthesis Typically prepared via sulfonate ester formation or fluorination reactions. For example: - Esterification of 2-hydroxybenzoic acid with methyl fluoride in the presence of a sulfonylating agent. - Fluorosulfonylation of 2-methylbenzoic acid using SO₂F₂ or other fluorinating reagents. --- ### Safety Considerations - Toxicity: Fluorosulfonyl compounds may exhibit toxicity due to the fluorine content; proper handling and ventilation are required. - Handling: Avoid exposure to moisture, as hydrolysis can release hydrogen fluoride (HF), a corrosive and toxic gas. --- If you're looking for specific reactions, synthesis methods, or biological activity data, feel free to ask!